Cas no 862172-61-0 (4-Pyridinecarbonitrile,2,6-dichloro-3-methyl-)

• Product Name: 4-Pyridinecarbonitrile,2,6-dichloro-3-methyl-
• CAS No: 862172-61-0
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• CID: 718411
• PubChem ID: 45123457
• Update Time: 2025-10-29

4-Pyridinecarbonitrile,2,6-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile,2,6-dichloro-3-methyl-
• 2,6-dichloro-3-methylpyridine-4-carbonitrile
• 2,6-Dichloro-3-methylisonicotinonitrile
• 862172-61-0
• 2,6-dichloro-3-methyl-pyridine-4-carbonitrile
• 2,6-dichloro-3-methyl-4-Pyridinecarbonitrile

• Inchi： 1S/C7H4Cl2N2/c1-4-5(3-10)2-6(8)11-7(4)9/h2H,1H3
• InChI Key： TUFQHHCXSKXVFU-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C#N)C=C(N=1)Cl

Computed Properties

• Exact Mass: 185.975
• Monoisotopic Mass: 185.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.42
• Boiling Point: 266℃
• Flash Point: 114℃

Additional information on 4-Pyridinecarbonitrile,2,6-dichloro-3-methyl-

4-Pyridinecarbonitrile, 2,6-Dichloro-3-Methyl-

4-Pyridinecarbonitrile, 2,6-dichloro-3-methyl- (CAS No: 862172-61-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a foundation for its unique chemical properties and reactivity. The presence of the cyano group (-CN) at the 4-position, along with chlorine atoms at the 2 and 6 positions and a methyl group at the 3 position, imparts distinct electronic and steric effects that make this compound highly valuable in synthetic chemistry.

The synthesis of 4-pyridinecarbonitrile, 2,6-dichloro-3-methyl involves a series of well-established organic reactions. Typically, the starting material is a chlorinated pyridine derivative, which undergoes nucleophilic substitution or electrophilic substitution to introduce the cyano and methyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, thereby reducing reaction times and improving yields.

One of the most promising applications of 4-pyridinecarbonitrile, 2,6-dichloro-3-methyl lies in its use as an intermediate in drug discovery. The compound's ability to act as a building block for more complex molecules has made it a valuable asset in medicinal chemistry. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antitumor activities. These findings suggest that further research into its pharmacological properties could lead to the development of novel therapeutic agents.

In addition to its role in drug discovery, 4-pyridinecarbonitrile, 2,6-dichloro-3-methyl has also found applications in materials science. Its electronic properties make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity. Such materials could potentially be used in flexible electronics or energy storage devices.

The environmental impact of 4-pyridinecarbonitrile, 2,6-dichloro-3-methyl has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms when exposed at concentrations below regulatory limits. However, further investigations are needed to fully understand its long-term environmental effects.

In conclusion, 4-pyridinecarbonitrile, 2,6-dichloro-3-methyl (CAS No: 862172-61-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure allows for a wide range of functionalizations and modifications, making it an invaluable tool for chemists across various disciplines.